Cas no 871482-84-7 (2-Cyclopenten-1-one,3-(3,7-dimethyloctyl)-2-hydroxy-)

2-Cyclopenten-1-one,3-(3,7-dimethyloctyl)-2-hydroxy- structure
871482-84-7 structure
Product Name:2-Cyclopenten-1-one,3-(3,7-dimethyloctyl)-2-hydroxy-
CAS No:871482-84-7
MF:C15H26O2
MW:238.365745067596
CID:720759
PubChem ID:11637285
Update Time:2025-04-19

2-Cyclopenten-1-one,3-(3,7-dimethyloctyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one,3-(3,7-dimethyloctyl)-2-hydroxy-
    • 3-(3,7-dimethyloctyl)-2-hydroxycyclopent-2-en-1-one
    • 3-(3,7-DIMETHYLOCTYL)-2-HYDROXYCYCLOPENT-2-ENONE
    • DTXSID50469825
    • 871482-84-7
    • Inchi: 1S/C15H26O2/c1-11(2)5-4-6-12(3)7-8-13-9-10-14(16)15(13)17/h11-12,17H,4-10H2,1-3H3
    • InChI Key: IWKDDHCHOBQNQO-UHFFFAOYSA-N
    • SMILES: OC1C(CCC=1CCC(C)CCCC(C)C)=O

Computed Properties

  • Exact Mass: 238.19300
  • Monoisotopic Mass: 238.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.986
  • Boiling Point: 361.899°C at 760 mmHg
  • Flash Point: 154.366°C
  • Refractive Index: 1.496
  • PSA: 37.30000
  • LogP: 4.40400
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